Cas no 40646-17-1 (1,8-Octanediol,1-acetate)
1,8-Octanediol,1-acetate structure
Product Name:1,8-Octanediol,1-acetate
CAS No:40646-17-1
MF:C10H20O3
MW:188.264003753662
CID:332889
PubChem ID:251147
Update Time:2025-04-19
1,8-Octanediol,1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Octanediol,1-acetate
- 8-hydroxyoctan-1-ol acetate
- 1,8-octanediol monoacetate
- 8-hydroxyoct-1-yl acetate
- 8-Hydroxyoctyl-acetat
- Monoacetyl 1,8-octanediol
- 8-hydroxyoct-1-ylacetate
- DTXSID40961040
- NSC-71385
- 8-hydroxyoctyl acetate
- SCHEMBL6060753
- Acetic acid 8-hydroxy-octyl ester
- NSC71385
- YXXBWDUFNZATIK-UHFFFAOYSA-N
- 40646-17-1
-
- Inchi: 1S/C10H20O3/c1-10(12)13-9-7-5-3-2-4-6-8-11/h11H,2-9H2,1H3
- InChI Key: YXXBWDUFNZATIK-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CCCCCCCCO
Computed Properties
- Exact Mass: 188.14100
- Monoisotopic Mass: 188.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.967
- Boiling Point: 271.5°C at 760 mmHg
- Flash Point: 105.3°C
- Refractive Index: 1.443
- PSA: 46.53000
- LogP: 1.88240
1,8-Octanediol,1-acetate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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